Cas no 1311797-40-6 (N-(1-cyanopropyl)-3-ethoxybenzamide)

• Product Name: N-(1-cyanopropyl)-3-ethoxybenzamide
• CAS No: 1311797-40-6
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 6147545
• PubChem ID: 53566839
• Update Time: 2025-10-30

N-(1-cyanopropyl)-3-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanopropyl)-3-ethoxybenzamide
• Z1023411124
• 1311797-40-6
• AKOS032988155
• EN300-26683762

• Inchi： 1S/C13H16N2O2/c1-3-11(9-14)15-13(16)10-6-5-7-12(8-10)17-4-2/h5-8,11H,3-4H2,1-2H3,(H,15,16)
• InChI Key： WMOZGBSAJOEOEZ-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C(NC(C#N)CC)=O

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.1Ų

Additional information on N-(1-cyanopropyl)-3-ethoxybenzamide

N-(1-Cyanopropyl)-3-Ethoxybenzamide: A Comprehensive Overview

The compound N-(1-cyanopropyl)-3-ethoxybenzamide, with the CAS number 1311797-40-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzamide core with an ethoxy substituent and a cyanopropyl group. Recent studies have highlighted its potential applications in drug development, material synthesis, and chemical catalysis.

The molecular structure of N-(1-cyanopropyl)-3-ethoxybenzamide consists of a benzene ring substituted with an ethoxy group at the 3-position and an amide group at the 1-position. The amide group is further substituted with a cyanopropyl chain, which introduces a degree of flexibility and electronic complexity to the molecule. This combination of functional groups makes the compound highly versatile, enabling it to participate in a wide range of chemical reactions and interactions.

Recent research has focused on the electronic properties of N-(1-cyanopropyl)-3-ethoxybenzamide, particularly its ability to act as a π-electron donor or acceptor in various chemical systems. Studies have shown that the compound can form stable charge-transfer complexes with electron-deficient aromatic systems, making it a promising candidate for use in organic electronics and optoelectronic devices. Additionally, its ability to undergo reversible redox reactions has led to investigations into its potential as a component in energy storage systems such as batteries and supercapacitors.

In the field of drug development, N-(1-cyanopropyl)-3-ethoxybenzamide has been explored as a lead compound for designing bioactive molecules. Its structure allows for easy modification of the substituents, enabling researchers to tailor its pharmacokinetic properties for specific therapeutic applications. For instance, modifications to the ethoxy group have been shown to significantly influence the compound's solubility and bioavailability, which are critical factors in drug design.

The synthesis of N-(1-cyanopropyl)-3-ethoxybenzamide typically involves multi-step organic reactions, including nucleophilic acyl substitution and alkylation. Recent advancements in catalytic methods have made these reactions more efficient and environmentally friendly. For example, the use of palladium catalysts has enabled researchers to achieve higher yields and better selectivity in key steps of the synthesis process.

In terms of safety considerations, N-(1-cyanopropyl)-3-ethoxybenzamide is generally considered non-toxic under normal handling conditions. However, as with all chemical compounds, proper precautions should be taken during synthesis and handling to avoid exposure to hazardous materials or conditions.

In conclusion, N-(1-cyanopropyl)-3-ethoxybenzamide is a versatile compound with a wide range of potential applications in chemistry and materials science. Its unique structure and electronic properties make it an attractive candidate for further research and development. As new studies continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.